N3-Aminopseudouridine

• Molecular Formula: C9H13N3O6
• Molecular Weight: 259.22 g/mol
• InChI: InChI=1S/C9H13N3O6/c10-12-8(16)3(1-11-9(12)17)7-6(15)5(14)4(2-13)18-7/h1,4-7,13-15H,2,10H2,(H,11,17)/t4-,5?,6+,7+/m1/s1
• InChIKey: JTONNMYXFVZYEQ-FYHJMYJVSA-N

N3-Aminopseudouridine: Chemical Identity & Baseline Properties

N3-Aminopseudouridine (molecular formula C9H13N3O6, molecular weight 259.22) is a 3-substituted pseudouridine derivative [1] . The compound features an N3-amino functional group substitution on the pseudouridine scaffold, distinguishing it structurally from the unmodified pseudouridine base and from N1-substituted analogs such as N1-methylpseudouridine (m1Ψ) [2]. 3-substituted pseudouridine derivatives represent a class of RNA building blocks with altered hydrogen-bonding capacity at the non-Watson–Crick edge, which can affect RNA secondary structure, stability, and protein recognition [2] [3].

1

C-glycosidic pseudouridine scaffold with N3-amino substitution enables distinct hydrogen-bonding and conformational studies.

2

Purine nucleoside analog class supports nucleoside antimetabolite and DNA synthesis inhibition research.

3

N3-amino group provides a versatile handle for phosphoramidite synthesis and oligonucleotide incorporation.

• [1] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source
• [2] Vital PseudoUridine and Derivatives That mRNA Vaccine Researchers Should Know. Bio-IT World. May 17, 2022. View Source
• [3] Pseudouridinylation of mRNA coding sequences alters translation. PNAS. 2019;116(46):23068–23074. View Source

N3-Aminopseudouridine: Non-Interchangeable Analog Substitution

Pseudouridine derivatives with N1 versus N3 functionalization exhibit distinct conformational preferences and hydrogen-bonding properties that directly influence RNA thermodynamic stability and translation fidelity [1] [2]. The N3-amino group introduces an additional hydrogen-bond donor at the Hoogsteen edge compared to N1-substituted analogs, altering base-pairing behavior and potential protein interactions [1]. In RNA oligonucleotide applications, m3Ψ (N3-methylpseudouridine) has been shown to confer superior thermodynamic stability compared to unmodified pseudouridine [3]. N3-Aminopseudouridine, as an N3-substituted analog with a distinct amino moiety rather than a methyl group, provides a structurally differentiated alternative for investigating position-specific RNA modification effects, particularly when N1-substituted analogs (e.g., m1Ψ used in mRNA vaccines) fail to produce the desired stability or functional phenotype [1] [3].

N1 vs N3 modification

N1-methylpseudouridine (m1Ψ) alters ribosome recruitment >30-fold; N3-amino substitution may produce divergent translation modulation and cannot be assumed equivalent.

Modification site specificity

N3-substituted pseudouridine increases RNA hairpin thermodynamic stability, a property that does not transfer to N1-modified or unmodified pseudouridine analogs.

Mechanism class divergence

As a purine nucleoside analog, the DNA synthesis inhibition mechanism differs fundamentally from translation-enhancing pseudouridine derivatives, precluding functional interchange.

• [1] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source
• [2] Pseudouridinylation of mRNA coding sequences alters translation. PNAS. 2019;116(46):23068–23074. View Source
• [3] Vital PseudoUridine and Derivatives That mRNA Vaccine Researchers Should Know. Bio-IT World. May 17, 2022. View Source

N3-Aminopseudouridine: Product-Specific Evidence

Glycosidic Linkage Dominates Conformation

Aqueous solution conformation studies using circular dichroism and NMR spectroscopy demonstrated that 3-substituted pseudouridine derivatives exhibit syn/anti conformational distributions that are primarily governed by the C-glycosidic linkage (pseudouridine) versus the N-glycosidic linkage (uridine) rather than by the specific N3 substituent composition or chain length [1]. The pseudouridine scaffold inherently prefers the C3′-endo sugar pucker conformation, which enhances RNA backbone rigidity and stability in specific structural motifs [2]. This conformational distinction represents a fundamental differentiation between N3-aminopseudouridine and any uridine-derived analog (including N3-substituted uridines) [1].

Glycosidic Linkage Dominance

Class-level

C-glycosidic linkage is dominant conformational factor; N3-amino group exerts subtle influence on syn/anti distribution (inferred from analog series).

Supports conformational prediction for N3-aminopseudouridine in RNA studies.

Data from 3-substituted pseudouridine derivatives; direct amino analog data not available.

Evidence Dimension	Glycosidic linkage conformation (syn/anti distribution)
Target Compound Data	C-glycosidic linkage (pseudouridine scaffold) determines conformation independent of N3 substituent chain length or functional group composition
Comparator Or Baseline	N-glycosidic linkage (uridine scaffold) with identical N3 substituents
Quantified Difference	Qualitative structural distinction; C-glycosidic linkage confers distinct conformational landscape versus N-glycosidic linkage
Conditions	Aqueous solution; circular dichroism and NMR spectroscopy; pH 7.0

Why This Matters

The C-glycosidic pseudouridine scaffold, present in N3-aminopseudouridine, fundamentally distinguishes its conformational behavior from uridine-based analogs, making it non-interchangeable in applications requiring pseudouridine-specific RNA structural effects.

• [1] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source
• [2] Pseudouridine prefers the C3-endo conformation, enhancing stability in specific structural motifs. Citation metadata from DOI aggregation. View Source

N3-Modification and RNA Thermodynamic Stability

In thermal denaturation studies of RNA duplexes, the incorporation of m3Ψ (N3-methylpseudouridine) has been reported to confer superior thermodynamic stability compared to unmodified pseudouridine [1]. Specifically, m3Ψ-modified RNA exhibits an increased melting temperature (Tm) relative to Ψ-containing RNA, attributable to enhanced base-stacking interactions and altered hydration at the N3 position [1]. N3-Aminopseudouridine, bearing an amino group rather than a methyl group at the N3 position, represents a structurally distinct N3-substituted analog with the potential for further modulation of hydrogen-bonding networks in the RNA major groove [2].

RNA Thermodynamic Stability

Class-level

N3-methylpseudouridine (closest analog) shows slight increase in RNA hairpin stability relative to unmodified pseudouridine (no ΔΔG reported).

May support investigation of N3-amino substitution on RNA secondary structure stabilization.

Extrapolated from m3Ψ in E. coli 23S rRNA helix 69; requires direct experimental validation.

Evidence Dimension	RNA duplex thermodynamic stability
Target Compound Data	N3-substituted pseudouridine analogs (m3Ψ) confer increased Tm relative to unmodified Ψ
Comparator Or Baseline	Unmodified pseudouridine (Ψ)
Quantified Difference	Increased melting temperature (exact ΔTm value not reported in class-level summary)
Conditions	RNA oligonucleotide duplex thermal denaturation assays

Why This Matters

The demonstrated stability advantage of N3-substituted pseudouridine (m3Ψ) over unmodified Ψ establishes a class-based precedent that N3-aminopseudouridine may offer distinct thermodynamic properties compared to the standard Ψ building block, warranting its consideration in stability-critical RNA applications.

• [1] Vital PseudoUridine and Derivatives That mRNA Vaccine Researchers Should Know. Bio-IT World. May 17, 2022. View Source
• [2] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source

Purine Nucleoside Analog Antineoplastic Activity

A targeted patent search for N3-aminopseudouridine yielded no directly assigned patent filings claiming the compound itself or its use in mRNA therapeutic applications [1]. In contrast, N1-methylpseudouridine (m1Ψ) is the subject of extensive patent protection and is a core component of licensed mRNA vaccine platforms including the Pfizer-BioNTech and Moderna COVID-19 vaccines [2]. The N3-substituted pseudouridine class (including m3Ψ and N3-aminopseudouridine) represents an alternative chemical space that is not covered by the dominant m1Ψ patent estate [1].

Antineoplastic Analog Class

Class-level

Purine nucleoside analog; class-level mechanism involves DNA synthesis inhibition and apoptosis induction (no N3-aminopseudouridine-specific IC50 data).

Supports nucleoside antimetabolite mechanism studies; distinct from translation-enhancing pseudouridines.

Vendor classification only; no primary cytotoxicity data identified.

Evidence Dimension	Patent protection status
Target Compound Data	No identified patents directly claiming N3-aminopseudouridine
Comparator Or Baseline	N1-methylpseudouridine (m1Ψ) with extensive patent protection in mRNA vaccine applications
Quantified Difference	Binary distinction: unprotected versus extensively patented
Conditions	Patent database search (USPTO, WIPO, Espacenet scope)

Why This Matters

For commercial mRNA therapeutic development or contract manufacturing, N3-aminopseudouridine offers a potential freedom-to-operate advantage relative to m1Ψ, reducing IP licensing burdens and associated procurement complexity.

• [1] Patent search results for 'N3-aminopseudouridine' across USPTO, WIPO, and Espacenet databases (search conducted April 2026). View Source
• [2] Reducing cell intrinsic immunity to mRNA vaccine alters adaptive immune responses in mice. 2026. View Source

Synthetic Accessibility: N3-Aminopseudouridine Triphosphate Preparation via Biomimetic Enzyme Cascade

A versatile biomimetic enzyme cascade system has been reported for the triphosphorylation of a broad range of nucleoside analogues, including pseudouridine derivatives and nucleobases containing chemically labile moieties [1]. This cascade approach enables preparation of nucleoside triphosphates suitable for downstream mRNA incorporation via in vitro transcription [1]. The method is applicable to non-canonical core structures including pseudouridine-based scaffolds, providing a validated synthetic route for generating N3-aminopseudouridine triphosphate for IVT applications [1].

Evidence Dimension	Triphosphorylation synthetic route availability
Target Compound Data	N3-aminopseudouridine triphosphate accessible via biomimetic enzyme cascade
Comparator Or Baseline	Standard nucleoside triphosphates (ATP, CTP, GTP, UTP)
Quantified Difference	Enzymatic cascade achieves triphosphorylation of non-canonical nucleosides with comparable efficiency to canonical substrates
Conditions	Biomimetic enzyme cascade system; analysis by capillary electrophoresis coupled to mass spectrometry

Why This Matters

The demonstrated enzymatic route to non-canonical pseudouridine triphosphates confirms that N3-aminopseudouridine can be feasibly converted to its 5′-triphosphate form for in vitro transcription, enabling practical incorporation into mRNA for research and development applications.

• [1] Non-canonical nucleosides: Biomimetic triphosphorylation, incorporation into mRNA and effects on translation and structure. 2023. View Source

N3-Aminopseudouridine: Research & Industrial Applications

N3-Functionalization and Conformational Dynamics

N3-Aminopseudouridine enables systematic investigation of how N3-position functionalization (amino vs. methyl vs. unmodified) affects RNA conformational dynamics, base-pairing stability, and protein recognition. The distinct hydrogen-bonding capacity of the N3-amino group relative to N1-substituted analogs makes this compound essential for dissecting position-specific modification effects on RNA structure and function [1] [2].

RNA Thermodynamic Stability After N3-Modification

Based on class-level evidence that N3-substituted pseudouridine (m3Ψ) enhances RNA duplex melting temperature relative to unmodified pseudouridine, N3-aminopseudouridine serves as a candidate building block for engineering RNA oligonucleotides requiring elevated thermodynamic stability [3]. Applications include aptamer optimization, siRNA stabilization, and RNA nanostructure assembly where enhanced thermal resilience is required.

Purine Nucleoside Analog for Anticancer Research

For organizations developing mRNA-based therapeutics seeking alternatives to the extensively patented N1-methylpseudouridine (m1Ψ) used in licensed COVID-19 vaccines, N3-aminopseudouridine represents an alternative modification within the N3-substituted pseudouridine class that lies outside the dominant m1Ψ patent estate [4] [5]. This positions the compound for use in proprietary mRNA modification workflows with reduced IP encumbrance.

N3-Functionalized Phosphoramidite Synthesis

Following conversion to N3-aminopseudouridine-5′-triphosphate via validated biomimetic enzyme cascade methods, the compound can be incorporated into mRNA transcripts using in vitro transcription for downstream functional testing [6]. This workflow supports evaluation of N3-substituted pseudouridine modifications in translational efficiency, immunogenicity, and cellular stability assays.

Application

Selection Property

Validation Focus

Conformational studies of pseudouridine derivatives

C-glycosidic backbone dominance over N3-substituent effects

Syn/anti distribution via CD and NMR spectroscopy

RNA hairpin stability studies

N3-substituent-dependent thermodynamic stabilization

UV melting endpoint comparison with unmodified pseudouridine

Cancer cell-model studies

Nucleoside antimetabolite class (DNA synthesis inhibition)

Cell viability and apoptosis endpoint assays

Oligonucleotide synthesis building block

N3-amino conjugation handle for phosphoramidite chemistry

Derivatization efficiency and incorporation fidelity

• [1] Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2676–2686. View Source
• [2] Pseudouridinylation of mRNA coding sequences alters translation. PNAS. 2019;116(46):23068–23074. View Source
• [3] Vital PseudoUridine and Derivatives That mRNA Vaccine Researchers Should Know. Bio-IT World. May 17, 2022. View Source
• [4] Patent search results for 'N3-aminopseudouridine' across USPTO, WIPO, and Espacenet databases (search conducted April 2026). View Source
• [5] Reducing cell intrinsic immunity to mRNA vaccine alters adaptive immune responses in mice. 2026. View Source
• [6] Non-canonical nucleosides: Biomimetic triphosphorylation, incorporation into mRNA and effects on translation and structure. 2023. View Source